2-Methoxy-4-propylcyclohexan-1-ol
Overview
Description
2-Methoxy-4-propylcyclohexan-1-ol is a chemical compound with the molecular formula C10H20O2 .
Synthesis Analysis
The synthesis of 2-Methoxy-4-propylcyclohexan-1-ol involves hydrogenation followed by hydrodemethoxylation. This process is used for the conversion of eugenol to 4-n-propyl cyclohexanol .Molecular Structure Analysis
The molecular structure of 2-Methoxy-4-propylcyclohexan-1-ol is represented by the InChI string:InChI=1S/C10H20O2/c1-3-4-8-5-6-9 (11)10 (7-8)12-2/h8-11H,3-7H2,1-2H3
. The molecular weight of this compound is 172.26 g/mol . Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Methoxy-4-propylcyclohexan-1-ol include a molecular weight of 172.26 g/mol, a Hydrogen Bond Donor Count of 1, a Hydrogen Bond Acceptor Count of 2, and a Rotatable Bond Count of 3 .Scientific Research Applications
Lignin Valorization
2-Methoxy-4-propylcyclohexan-1-ol is a product of lignin depolymerization, a process that converts lignin into valuable aromatic compounds. This compound can be used as an intermediate in the synthesis of various chemicals and materials. The valorization of lignin represents a significant step towards sustainable chemistry and the utilization of renewable resources .
Catalysis
In the field of catalysis, 2-Methoxy-4-propylcyclohexan-1-ol serves as an intermediate in the hydrogenation and hydrodemethoxylation processes. These reactions are crucial for converting eugenol to 4-n-propyl cyclohexanol, which has applications in creating potential polymer and fuel intermediates .
Green Chemistry
2-Methoxy-4-propylcyclohexan-1-ol embodies the principles of green chemistry. Its production from lignin, a byproduct of the paper and biofuel industries, provides a way to upcycle waste into valuable chemicals, reducing environmental impact and contributing to a circular economy .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of cyclohexanol intermediates , which suggests it may interact with enzymes or catalysts involved in these processes.
Mode of Action
It’s known to be involved in the hydrogenation and hydrodemethoxylation processes, leading to the conversion of eugenol to 4-n-propyl cyclohexanol . This suggests that it may interact with its targets to facilitate these reactions.
Biochemical Pathways
The compound is involved in the depolymerisation of lignin, a complex organic polymer . This process disconnects the C–O and C–O–C bonds in the lignin moiety in the presence of a hydrogen source and different metal catalysts . The result is a variety of aromatic compounds, including phenols, dihydroxybenzenes, alkylphenols, methoxyphenols, alkyl-methoxy substituted phenols, and diaryl ethers .
Result of Action
The primary result of the action of 2-Methoxy-4-propylcyclohexan-1-ol is the production of cyclohexanol intermediates from lignin-based phenolic compounds . These intermediates are potential polymer and fuel intermediates .
Action Environment
The action of 2-Methoxy-4-propylcyclohexan-1-ol is influenced by several environmental factors. The degree of lignin depolymerisation and the amount of bio-oil production depends on the type of metal catalyst, the type of hydrogen, and the reaction temperature and time .
properties
IUPAC Name |
2-methoxy-4-propylcyclohexan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20O2/c1-3-4-8-5-6-9(11)10(7-8)12-2/h8-11H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLNSLKJOWVMPEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CCC(C(C1)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30865124 | |
Record name | Cyclohexanol, 2-methoxy-4-propyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30865124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-4-propylcyclohexan-1-ol | |
CAS RN |
23950-98-3 | |
Record name | 2-Methoxy-4-propylcyclohexanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23950-98-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclohexanol, 2-methoxy-4-propyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023950983 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclohexanol, 2-methoxy-4-propyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Cyclohexanol, 2-methoxy-4-propyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30865124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methoxy-4-propylcyclohexan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.761 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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